Cas no 1485736-90-0 (2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid)

• Product Name: 2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid
• CAS No: 1485736-90-0
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 4601922
• PubChem ID: 64367340
• Update Time: 2025-06-14

2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid

• Inchi： 1S/C9H11N5O2/c1-6(9(15)16)13(2)7-8-12-11-5-14(8)4-3-10-7/h3-6H,1-2H3,(H,15,16)/t6-/m0/s1
• InChI Key： QHXYAYFOOJQLFZ-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](C)N(C)C1=NC=CN2C=NN=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid

Recent Advances in the Study of 2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid (CAS: 1485736-90-0)

The compound 2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid (CAS: 1485736-90-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The triazolopyrazine core of the molecule has been identified as a critical pharmacophore, contributing to its high binding affinity and selectivity. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions between this compound and its target proteins, providing valuable insights for further optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been extensively characterized, suggesting its potential as a viable drug candidate. However, further studies are required to address challenges related to toxicity and off-target effects.

The synthesis of 2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid has also been refined, with recent reports detailing more efficient and scalable routes. These advancements are expected to facilitate larger-scale production for future clinical trials. Additionally, novel derivatives of this compound are being explored to enhance its therapeutic profile and overcome potential resistance mechanisms.

In conclusion, the ongoing research on 2-[methyl({[1,2,4]triazolo[4,3-a]pyrazin-8-yl})amino]propanoic acid underscores its potential as a versatile scaffold for drug development. Continued efforts in structural optimization and mechanistic studies will be crucial to fully realize its therapeutic promise. This brief serves as a timely update for researchers and industry professionals engaged in the development of novel bioactive molecules.